1-(2-fluorobenzyl)-4-piperidinecarboxamide

• IUPAC Name: 1-[(2-fluorophenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C13H17FN2O/c14-12-4-2-1-3-11(12)9-16-7-5-10(6-8-16)13(15)17/h1-4,10H,5-9H2,(H2,15,17)
• InChI Key: PWNXCOLDAFFBMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)CC2=CC=CC=C2F
• Molecular Formula: C13H17FN2O
• Molecular Weight: 236.28 g/mol

Description

1-(2-fluorobenzyl)-4-piperidinecarboxamide, also known as FBPC, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound belongs to the class of piperidinecarboxamide derivatives, which have been studied extensively for their various biological activities.

Mechanism of Action

The exact mechanism of action of 1-(2-fluorobenzyl)-4-piperidinecarboxamide is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters, such as dopamine and acetylcholine. 1-(2-fluorobenzyl)-4-piperidinecarboxamide has also been found to have an affinity for certain receptors in the brain, such as the sigma-1 receptor, which has been implicated in various neurological disorders.
Biochemical and Physiological Effects:
1-(2-fluorobenzyl)-4-piperidinecarboxamide has been found to have various biochemical and physiological effects, depending on the dose and route of administration. In animal studies, 1-(2-fluorobenzyl)-4-piperidinecarboxamide has been found to improve cognitive function and memory retention, as well as reduce inflammation and pain. However, the exact effects of 1-(2-fluorobenzyl)-4-piperidinecarboxamide on human subjects are still largely unknown, and more research is needed to fully understand its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(2-fluorobenzyl)-4-piperidinecarboxamide is its relatively simple synthesis method, which makes it easy to obtain in large quantities for research purposes. However, one of the major limitations of 1-(2-fluorobenzyl)-4-piperidinecarboxamide is its low solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, the exact mechanism of action of 1-(2-fluorobenzyl)-4-piperidinecarboxamide is still not fully understood, which can make it challenging to design experiments that target specific biological pathways.

Future Directions

Despite the current limitations of 1-(2-fluorobenzyl)-4-piperidinecarboxamide, there are still numerous future directions for research in this area. One potential area of exploration is the development of new analogs of 1-(2-fluorobenzyl)-4-piperidinecarboxamide that exhibit improved solubility and bioavailability. Additionally, more research is needed to fully understand the mechanism of action of 1-(2-fluorobenzyl)-4-piperidinecarboxamide and its potential therapeutic applications in various neurological disorders. Finally, the development of new experimental techniques, such as in vivo imaging, could help to shed light on the biochemical and physiological effects of 1-(2-fluorobenzyl)-4-piperidinecarboxamide in living organisms.

Scientific Research Applications

1-(2-fluorobenzyl)-4-piperidinecarboxamide has been found to exhibit various biological activities, making it a promising candidate for the development of new therapeutic agents. One of the major applications of 1-(2-fluorobenzyl)-4-piperidinecarboxamide is in the field of neuroscience, where it has been studied for its potential as a treatment for various neurological disorders, such as Alzheimer's disease and Parkinson's disease. 1-(2-fluorobenzyl)-4-piperidinecarboxamide has also been found to have analgesic and anti-inflammatory properties, making it a potential candidate for the development of new pain relievers.